Cas no 612-59-9 (3-Chloroquinoline)

• Product Name: 3-Chloroquinoline
• CAS No: 612-59-9
• MF: C₉H₆ClN
• MW: 163.603641033173
• MDL: MFCD00234489
• CID: 514336
• PubChem ID: 69164
• Update Time: 2025-11-02

3-Chloroquinoline Chemical and Physical Properties

Names and Identifiers

• 3-Chloroquinoline
• Quinoline, 3-chloro-
• 3-Chlor-chinolin
• 3-Chloro-quinoline
• Quinoline,3-chloro
• NSC6164
• PubChem14555
• KSC356E1D
• FLORQCMDMHHIHN-UHFFFAOYSA-N
• TRA0037873
• RP22644
• SY021114
• AB0025812
• ST2410657
• W7352
• A26211
• EN300-131496
• CCRIS 3978
• AKOS006271921
• SCHEMBL438735
• J-512342
• MFCD00234489
• 612-59-9
• NSC 6164
• DTXCID70132600
• DS-13977
• DB-028463
• SB67493
• NSC-6164
• DTXSID20210109
• CS-W002560

• MDL： MFCD00234489
• Inchi： 1S/C9H6ClN/c10-8-5-7-3-1-2-4-9(7)11-6-8/h1-6H
• InChI Key： FLORQCMDMHHIHN-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 163.01900
• Monoisotopic Mass: 163.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Experimental Properties

• Density: 1.27
• Boiling Point: 255.7°C at 760 mmHg
• Flash Point: 133.2°C
• Refractive Index: 1.652
• PSA: 12.89000
• LogP: 2.88820

3-Chloroquinoline Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 3-Chloroquinoline

3-Chloroquinoline (CAS No. 612-59-9): Properties, Applications, and Market Insights

3-Chloroquinoline (CAS No. 612-59-9) is a versatile heterocyclic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This chlorinated derivative of quinoline is characterized by its unique chemical structure, which makes it a valuable intermediate in organic synthesis. The compound's molecular formula is C₉H₆ClN, and it exhibits a molecular weight of 163.60 g/mol. Its distinct properties, such as its solubility in organic solvents and stability under various conditions, make it a preferred choice for researchers and industrial applications alike.

The chemical properties of 3-Chloroquinoline are largely influenced by the presence of the chlorine atom at the 3-position of the quinoline ring. This substitution enhances its reactivity, enabling it to participate in a variety of chemical reactions, including nucleophilic substitutions and cross-coupling reactions. The compound's melting point ranges between 40-45°C, and it typically appears as a pale yellow to white crystalline solid. Its boiling point is approximately 270°C, and it has a density of around 1.25 g/cm³. These physical and chemical attributes make 3-Chloroquinoline a highly sought-after compound in synthetic chemistry.

One of the most prominent applications of 3-Chloroquinoline is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of various bioactive molecules. Researchers have explored its potential in the development of antimicrobial, anticancer, and anti-inflammatory agents. For instance, quinoline derivatives are known for their role in antimalarial drugs, and 3-Chloroquinoline has been investigated for its efficacy in similar therapeutic areas. The compound's ability to act as a building block for more complex structures underscores its importance in drug discovery and development.

In addition to pharmaceuticals, 3-Chloroquinoline finds applications in the agrochemical sector. It is used in the synthesis of pesticides and herbicides, where its chlorinated structure contributes to the efficacy of these products. The compound's stability and reactivity make it an ideal candidate for formulating agrochemicals that require controlled release or targeted action. Furthermore, its use in material science, particularly in the development of organic semiconductors and luminescent materials, highlights its versatility across multiple industries.

The market for 3-Chloroquinoline has seen steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Recent trends indicate a surge in research activities aimed at exploring new applications for quinoline derivatives, with 3-Chloroquinoline being a focal point due to its unique properties. Companies specializing in fine chemicals and custom synthesis are actively investing in the production and optimization of this compound to meet the evolving needs of their clients. Additionally, the rise of green chemistry has prompted innovations in the synthesis of 3-Chloroquinoline, with an emphasis on reducing environmental impact and improving yield.

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In conclusion, 3-Chloroquinoline (CAS No. 612-59-9) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties, coupled with its role as a synthetic intermediate, make it a valuable asset in various industries. As research continues to uncover new potentials for this compound, its market demand is expected to rise, further solidifying its position as a critical component in modern chemistry. For those interested in exploring its applications or sourcing high-quality 3-Chloroquinoline, staying updated with the latest advancements and market trends is essential.